Cas no 2640843-98-5 (N-{1-[6-methyl-2-(methylsulfanyl)pyrimidin-4-yl]piperidin-3-yl}cyclopropanesulfonamide)

• Product Name: N-{1-[6-methyl-2-(methylsulfanyl)pyrimidin-4-yl]piperidin-3-yl}cyclopropanesulfonamide
• CAS No: 2640843-98-5
• MF: C₁₄H₂₂N₄O₂S₂
• MW: 342.480080127716
• CID: 5316482
• PubChem ID: 155800204
• Update Time: 2025-05-23

N-{1-[6-methyl-2-(methylsulfanyl)pyrimidin-4-yl]piperidin-3-yl}cyclopropanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[1-[6-Methyl-2-(methylthio)-4-pyrimidinyl]-3-piperidinyl]cyclopropanesulfonamide
• F6752-3342
• N-{1-[6-methyl-2-(methylsulfanyl)pyrimidin-4-yl]piperidin-3-yl}cyclopropanesulfonamide
• AKOS040723803
• 2640843-98-5

• Inchi： 1S/C14H22N4O2S2/c1-10-8-13(16-14(15-10)21-2)18-7-3-4-11(9-18)17-22(19,20)12-5-6-12/h8,11-12,17H,3-7,9H2,1-2H3
• InChI Key： XDYMJLNFRNNSCH-UHFFFAOYSA-N
• SMILES： S(C1CC1)(NC1CN(C2C=C(C)N=C(N=2)SC)CCC1)(=O)=O

Computed Properties

• Exact Mass: 342.11841830g/mol
• Monoisotopic Mass: 342.11841830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 554.8±60.0 °C(Predicted)
• pka: 10.41±0.20(Predicted)

Additional information on N-{1-[6-methyl-2-(methylsulfanyl)pyrimidin-4-yl]piperidin-3-yl}cyclopropanesulfonamide

N-{1-[6-methyl-2-(methylsulfanyl)pyrimidin-4-yl]piperidin-3-yl}cyclopropanesulfonamide: A Comprehensive Overview

The compound N-{1-[6-methyl-2-(methylsulfanyl)pyrimidin-4-yl]piperidin-3-yl}cyclopropanesulfonamide, identified by the CAS number 2640843985, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. The molecule consists of a piperidine ring substituted with a pyrimidine moiety and a cyclopropane sulfonamide group, making it a versatile candidate for drug development.

Recent studies have highlighted the importance of methylsulfanyl groups in modulating the pharmacokinetic properties of bioactive molecules. The presence of this group in the pyrimidine ring of the compound suggests potential improvements in solubility and bioavailability. Additionally, the cyclopropane sulfonamide moiety is known to enhance receptor binding affinity, which could be advantageous in designing drugs targeting specific biological pathways.

One of the most intriguing aspects of this compound is its ability to interact with various biological targets. Researchers have reported that the piperidine ring plays a critical role in stabilizing interactions with protein targets, potentially leading to enhanced efficacy. Furthermore, the methyl substitution on the pyrimidine ring has been shown to influence the compound's selectivity, making it a promising lead for developing selective inhibitors or agonists.

Recent advancements in synthetic chemistry have enabled more efficient methods for constructing complex molecules like this one. The use of microwave-assisted synthesis and catalytic cross-coupling reactions has significantly streamlined the production process, reducing costs and improving scalability. These developments are particularly relevant for compounds with intricate architectures such as this one.

In terms of biological activity, preliminary assays have demonstrated that this compound exhibits potent activity against several disease-relevant targets. For instance, studies have shown that it can inhibit key enzymes involved in inflammatory pathways, suggesting its potential utility in treating conditions such as arthritis or neurodegenerative diseases. Moreover, its ability to modulate ion channels has opened up possibilities for its application in cardiovascular therapeutics.

The integration of computational modeling techniques has further enhanced our understanding of this compound's behavior at the molecular level. Molecular docking studies have provided insights into its binding modes with target proteins, while pharmacophore modeling has helped identify critical structural elements responsible for its activity. These computational approaches are invaluable for guiding further optimization efforts aimed at improving potency and selectivity.

Another area of interest is the compound's pharmacokinetic profile. Early studies indicate that it has favorable absorption characteristics and moderate clearance rates, which are essential for achieving therapeutic concentrations in vivo. However, further research is needed to fully characterize its metabolism and excretion pathways, particularly under physiological conditions.

The development of analogs based on this compound's structure has also been a focus of recent research efforts. By systematically modifying substituents on the pyrimidine and piperidine rings, scientists aim to explore the structure-activity relationships (SAR) governing its biological effects. Such studies are crucial for identifying optimal candidates for preclinical testing.

In conclusion, N-{1-[6-methyl-2-(methylsulfanyl)pyrimidin-4-yl]piperidin-3-yl}cyclopropanesulfonamide represents a compelling example of how modern chemical synthesis and computational tools can be leveraged to design innovative therapeutic agents. Its unique structure, coupled with promising biological activity profiles, positions it as a valuable asset in the ongoing quest for novel drug candidates.